![molecular formula C18H20N2O3 B268983 N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide](/img/structure/B268983.png)
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide, also known as AEA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. AEA belongs to the family of fatty acid amides, which are naturally occurring molecules found in the body that play a role in various physiological processes.
Mechanism of Action
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide acts on the endocannabinoid system, which is a complex system of receptors and molecules found in the body that plays a role in various physiological processes, including pain, inflammation, and immune function. This compound binds to the CB1 and CB2 receptors, which are part of the endocannabinoid system, and modulates their activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models of pain and inflammation. This compound has been shown to reduce pain and inflammation by modulating the activity of the endocannabinoid system. Additionally, this compound has been shown to have immunomodulatory effects, which may make it useful in the treatment of autoimmune disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, this compound has been extensively studied in animal models, which means that there is a large body of research on its effects. One limitation of using this compound in lab experiments is that it is not well understood how it will behave in humans, as there have been relatively few clinical studies conducted on the compound.
Future Directions
There are several potential future directions for research on N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide. One area of research is in the development of new pain medications based on this compound. Additionally, this compound may have potential as a treatment for autoimmune disorders, such as multiple sclerosis. Further research is needed to fully understand the potential therapeutic properties of this compound and to determine the best ways to use the compound in clinical settings.
Synthesis Methods
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide can be synthesized by reacting 4-ethylphenol with chloroacetyl chloride to form 4-ethylphenyl chloroacetate. This intermediate is then reacted with 3-aminobenzamide to form this compound.
Scientific Research Applications
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide has been studied for its potential therapeutic properties in various fields of research. One of the most promising areas of research is in the field of pain management. This compound has been shown to have analgesic effects in animal models of pain. Additionally, this compound has been studied for its potential anti-inflammatory properties, as well as its potential to modulate the immune system.
properties
Molecular Formula |
C18H20N2O3 |
---|---|
Molecular Weight |
312.4 g/mol |
IUPAC Name |
N-(3-acetamidophenyl)-2-(4-ethylphenoxy)acetamide |
InChI |
InChI=1S/C18H20N2O3/c1-3-14-7-9-17(10-8-14)23-12-18(22)20-16-6-4-5-15(11-16)19-13(2)21/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22) |
InChI Key |
WXSOXERERCUKHA-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)NC(=O)C |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)NC(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.